N-(2-piperidin-1-ylphenyl)-1-benzofuran-2-carboxamide

• Molecular Formula: C20H20N2O2
• Molecular Weight: 320.4 g/mol
• IUPAC Name: N-(2-piperidin-1-ylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C20H20N2O2/c23-20(19-14-15-8-2-5-11-18(15)24-19)21-16-9-3-4-10-17(16)22-12-6-1-7-13-22/h2-5,8-11,14H,1,6-7,12-13H2,(H,21,23)
• InChI Key: HQZGEOIOZIKYFB-UHFFFAOYSA-N
• SMILES: C1CCN(CC1)C2=CC=CC=C2NC(=O)C3=CC4=CC=CC=C4O3

Description

N-(2-piperidin-1-ylphenyl)-1-benzofuran-2-carboxamide, commonly known as PB-22, is a synthetic cannabinoid that has been widely used in scientific research. PB-22 belongs to the family of synthetic cannabinoids, which are compounds that mimic the effects of natural cannabinoids found in the cannabis plant. PB-22 has gained popularity among researchers due to its potent psychoactive effects and its ability to bind to the cannabinoid receptors in the brain.

Mechanism of Action

PB-22 acts as a potent agonist of the cannabinoid receptors in the brain, specifically the CB1 and CB2 receptors. The activation of these receptors leads to the release of neurotransmitters such as dopamine and serotonin, which are responsible for the psychoactive effects of PB-22. PB-22 also has a high affinity for the CB1 receptor, which is responsible for the majority of the psychoactive effects of cannabinoids.
Biochemical and Physiological Effects:
PB-22 has been shown to have a range of biochemical and physiological effects on the body. These effects include increased heart rate, blood pressure, and body temperature. PB-22 also has been shown to induce appetite, reduce inflammation, and modulate pain perception. However, the long-term effects of PB-22 on the body are not well understood, and further research is needed to fully understand its effects.

Advantages and Limitations for Lab Experiments

PB-22 has several advantages as a research tool. It is a potent agonist of the cannabinoid receptors, making it an effective tool for studying the effects of synthetic cannabinoids on the brain and the body. PB-22 is also relatively easy to synthesize, which makes it readily available for researchers. However, PB-22 also has several limitations. Its psychoactive effects can make it difficult to use in animal studies, and its long-term effects on the body are not well understood.

Future Directions

There are several future directions for research on PB-22. One area of research is the potential therapeutic uses of PB-22 in the treatment of various conditions, including chronic pain, anxiety, and depression. Another area of research is the development of new synthetic cannabinoids that have fewer side effects and are safer for use in humans. Additionally, further research is needed to fully understand the long-term effects of PB-22 on the body and the brain.

Synthesis Methods

PB-22 can be synthesized using various methods, including the reaction of 1-benzofuran-2-carboxylic acid with 1-(2-piperidin-1-ylphenyl)propan-1-one in the presence of a catalyst. Another method involves the reaction of 1-benzofuran-2-carboxylic acid with 1-(2-piperidin-1-ylphenyl)propan-2-one in the presence of a reducing agent.

Scientific Research Applications

PB-22 has been widely used in scientific research to study the effects of synthetic cannabinoids on the brain and the body. Researchers have investigated the potential therapeutic uses of PB-22 in the treatment of various conditions, including chronic pain, anxiety, and depression. PB-22 has also been used in studies to understand the mechanisms of action of synthetic cannabinoids and the effects of long-term use.